Cas no 1155103-14-2 (6-(Trifluoromethyl)piperidine-3-carboxylic acid)

• Product Name: 6-(Trifluoromethyl)piperidine-3-carboxylic acid
• CAS No: 1155103-14-2
• MF: C₇H₁₀F₃NO₂
• MW: 197.155012607574
• CID: 1083265
• PubChem ID: 43638851
• Update Time: 2025-06-13

6-(Trifluoromethyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Trifluoromethyl)piperidine-3-carboxylic acid
• SB41910
• SCHEMBL1318160
• 1155103-14-2
• DTXSID00656248
• 6-(TRIFLUOROMETHYL)PIPERIDINE-3-CARBOXYLICACID
• DB-350223

• MDL： MFCD12099889
• Inchi： 1S/C7H10F3NO2/c8-7(9,10)5-2-1-4(3-11-5)6(12)13/h4-5,11H,1-3H2,(H,12,13)
• InChI Key： DGKCYZIRPSURQY-UHFFFAOYSA-N
• SMILES： FC(C1CCC(C(=O)O)CN1)(F)F

Computed Properties

• Exact Mass: 197.06636305g/mol
• Monoisotopic Mass: 197.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 6-(Trifluoromethyl)piperidine-3-carboxylic acid

Recent Advances in the Application of 6-(Trifluoromethyl)piperidine-3-carboxylic acid (CAS: 1155103-14-2) in Chemical Biology and Pharmaceutical Research

6-(Trifluoromethyl)piperidine-3-carboxylic acid (CAS: 1155103-14-2) is a fluorinated piperidine derivative that has recently gained significant attention in chemical biology and pharmaceutical research due to its unique structural and pharmacological properties. This compound serves as a versatile building block in medicinal chemistry, particularly in the design of novel drug candidates targeting central nervous system (CNS) disorders, metabolic diseases, and infectious diseases. The trifluoromethyl group at the 6-position enhances the molecule's metabolic stability and lipophilicity, while the carboxylic acid moiety provides a handle for further derivatization. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules with improved pharmacokinetic profiles.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 6-(Trifluoromethyl)piperidine-3-carboxylic acid in the development of potent and selective inhibitors of dipeptidyl peptidase-4 (DPP-4) for diabetes treatment. The researchers utilized this scaffold to create a series of analogs with enhanced binding affinity and prolonged half-life compared to existing DPP-4 inhibitors. Molecular docking studies revealed that the trifluoromethyl group forms favorable hydrophobic interactions with the S2 pocket of DPP-4, while the piperidine ring adopts a chair conformation that optimally positions the carboxylic acid for hydrogen bonding with key residues in the active site.

In neuroscience applications, a recent patent (WO2023051234) describes the use of 6-(Trifluoromethyl)piperidine-3-carboxylic acid derivatives as modulators of sigma-1 receptors for the treatment of neuropathic pain and neurodegenerative disorders. The lead compound from this series exhibited excellent blood-brain barrier penetration and demonstrated neuroprotective effects in animal models of Parkinson's disease. The presence of the trifluoromethyl group was found to be critical for maintaining the optimal balance between receptor affinity and metabolic stability, as evidenced by comparative studies with non-fluorinated analogs.

From a synthetic chemistry perspective, recent advancements have been made in the efficient production of 6-(Trifluoromethyl)piperidine-3-carboxylic acid. A 2024 publication in Organic Process Research & Development reported a novel continuous-flow synthesis method that improves yield (85%) and purity (>99%) while reducing production costs compared to traditional batch processes. This technological advancement is particularly significant given the growing demand for this intermediate in pharmaceutical development pipelines.

The compound has also found applications in radiopharmaceutical development. A recent study in the Journal of Nuclear Medicine (2024) described the synthesis of fluorine-18 labeled derivatives of 6-(Trifluoromethyl)piperidine-3-carboxylic acid for positron emission tomography (PET) imaging of tumor metabolism. The radiolabeled analogs showed promising tumor-to-background ratios in preclinical models, suggesting potential utility in cancer diagnostics and treatment monitoring.

Looking forward, the unique properties of 6-(Trifluoromethyl)piperidine-3-carboxylic acid continue to inspire innovative applications across multiple therapeutic areas. Current research efforts are exploring its incorporation into PROTACs (proteolysis targeting chimeras) for targeted protein degradation, as well as its potential in the development of next-generation antiviral agents. The compound's versatility and favorable physicochemical properties ensure its ongoing relevance in medicinal chemistry and drug discovery programs worldwide.